5-chloro-N-(2-(dimethylamino)-2-(thiophen-3-yl)ethyl)-2-methoxybenzenesulfonamide

• IUPAC Name: 5-chloro-N-[2-(dimethylamino)-2-thiophen-3-ylethyl]-2-methoxybenzenesulfonamide
• InChI: InChI=1S/C15H19ClN2O3S2/c1-18(2)13(11-6-7-22-10-11)9-17-23(19,20)15-8-12(16)4-5-14(15)21-3/h4-8,10,13,17H,9H2,1-3H3
• InChI Key: LAEBXTHTXVZZNW-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(CNS(=O)(=O)C1=C(C=CC(=C1)Cl)OC)C2=CSC=C2
• Molecular Formula: C15H19ClN2O3S2
• Molecular Weight: 374.9 g/mol

Description

5-chloro-N-(2-(dimethylamino)-2-(thiophen-3-yl)ethyl)-2-methoxybenzenesulfonamide is a useful research compound. Its molecular formula is C15H19ClN2O3S2 and its molecular weight is 374.9. The purity is usually 95%.
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Scientific Research Applications

Anti-HIV and Antifungal Activities

Compounds structurally related to 5-chloro-N-(2-(dimethylamino)-2-(thiophen-3-yl)ethyl)-2-methoxybenzenesulfonamide have been synthesized and evaluated for their anti-HIV and antifungal activities. The synthesis of novel chiral and achiral N-[1-(1,3,4-oxadiazol-2ylthio)alkyl]-4-methyl/chloro/methoxybenzenesulfonamides showed potential for medicinal applications, particularly in treating infections and diseases caused by fungi and HIV (Zareef et al., 2007).

Nonlinear Optical Properties

Thienyl-substituted pyridinium salts, bearing structural similarities, have been investigated for their second-order nonlinear optical (NLO) properties. These studies contribute to the development of materials with potential applications in optical communications and computing technologies, showcasing the versatility of sulfonamide derivatives in materials science (Li et al., 2012).

Therapeutic Agents for Alzheimer’s Disease

Sulfonamides derived from 4-methoxyphenethylamine have been synthesized and evaluated as potential therapeutic agents for Alzheimer’s disease, indicating the role of such compounds in developing treatments for neurodegenerative conditions. These studies highlight the importance of structural variation in medicinal chemistry for targeting specific biological pathways (Abbasi et al., 2018).